molecular formula C12H21N3O2 B8443709 1-Azetidin-3-yl-4-(tetrahydrofuran-2-ylcarbonyl)piperazine

1-Azetidin-3-yl-4-(tetrahydrofuran-2-ylcarbonyl)piperazine

Cat. No.: B8443709
M. Wt: 239.31 g/mol
InChI Key: VGVODDJQSHUKLF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Azetidin-3-yl-4-(tetrahydrofuran-2-ylcarbonyl)piperazine is a useful research compound. Its molecular formula is C12H21N3O2 and its molecular weight is 239.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H21N3O2

Molecular Weight

239.31 g/mol

IUPAC Name

[4-(azetidin-3-yl)piperazin-1-yl]-(oxolan-2-yl)methanone

InChI

InChI=1S/C12H21N3O2/c16-12(11-2-1-7-17-11)15-5-3-14(4-6-15)10-8-13-9-10/h10-11,13H,1-9H2

InChI Key

VGVODDJQSHUKLF-UHFFFAOYSA-N

Canonical SMILES

C1CC(OC1)C(=O)N2CCN(CC2)C3CNC3

Origin of Product

United States

Synthesis routes and methods

Procedure details

Palladium hydroxide on carbon (0.15 g) was placed in a 5 mL tube and then a solution of 1-[1-(diphenylmethyl)azetidin-3-yl]-4-(tetrahydrofuran-2-ylcarbonyl)piperazine (0.66 g, 1.6 mmol), methanol (4 mL) and acetic acid (0.3 mL) was added. The mixture was stirred under hydrogen (1.6 bar) at RT for 60 h and then the catalyst was filtered off by means of Celite®. The solvent was removed by evaporation and the crude product was used in the next step without quantification. LCMS: m/z 240 (M+1)+.
Name
1-[1-(diphenylmethyl)azetidin-3-yl]-4-(tetrahydrofuran-2-ylcarbonyl)piperazine
Quantity
0.66 g
Type
reactant
Reaction Step One
Quantity
4 mL
Type
reactant
Reaction Step One
Quantity
0.3 mL
Type
solvent
Reaction Step One

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